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Compound of Interest

Compound Name: Tandospirone Acid Metabolite-d6

Cat. No.: B15561320

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of

tandospirone and its metabolites, with a specific focus on available data for Tandospirone
Acid Metabolite-d6. The information is curated for an audience in drug development and

scientific research, presenting quantitative data in structured tables, detailing experimental

protocols, and visualizing key pathways and workflows.

Characterization of Tandospirone Acid Metabolite-
d6
Tandospirone Acid Metabolite-d6 is a deuterated derivative of a potential metabolite of

tandospirone. While extensive characterization data for this specific metabolite is not widely

available in peer-reviewed literature, its existence as a research chemical is confirmed by

commercial suppliers.

Physicochemical Properties
The fundamental physicochemical properties of Tandospirone Acid Metabolite-d6, as

obtained from supplier information, are summarized below.
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Property Value

Chemical Formula C₁₃H₁₁D₆NO₄

Molecular Weight 257.31 g/mol

CAS Number 2012598-82-0

Postulated Metabolic Pathway
The "Tandospirone Acid Metabolite" is likely formed through the oxidative metabolism of the

parent drug, tandospirone. The proposed metabolic pathway involves the cleavage of the butyl

chain that links the piperazine moiety to the tricyclic imide core, followed by oxidation to a

carboxylic acid.
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Caption: Postulated metabolic pathway of Tandospirone.

Characterization of Tandospirone
Tandospirone is an anxiolytic and antidepressant drug belonging to the azapirone class. Its

mechanism of action is primarily attributed to its partial agonism at the 5-HT₁ₐ receptor.
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Property Value

Chemical Formula C₂₁H₂₉N₅O₂

Molar Mass 383.496 g·mol⁻¹

IUPAC Name

(1R,2R,6S,7S)-4-{4-[4-(pyrimidin-2-yl)piperazin-

1-yl]butyl}-4-azatricyclo[5.2.1.0²,⁶]decane-3,5-

dione

CAS Number 87760-53-0

Pharmacokinetic Parameters
The pharmacokinetic profile of tandospirone is characterized by rapid absorption and

elimination.[1]

Parameter
Value (in rats, following intragastric
administration)

tₘₐₓ 0.161 ± 0.09 h

t₁/₂ 1.380 ± 0.46 h

AUC(₀-∞) 114.7 ± 41 ng/mL*h

Absolute Bioavailability 0.24%

Receptor Binding Affinity
Tandospirone exhibits high affinity for the serotonin 1A receptor.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10657815/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptor Kᵢ (nM)

5-HT₁ₐ 27 ± 5

5-HT₂ₐ 1,300 ± 200

α₁-adrenergic 1,600 ± 80

α₂-adrenergic 1,900 ± 400

D₂ 1,700 ± 300

Characterization of 1-(2-pyrimidinyl)-piperazine (1-
PP)
1-PP is the major active metabolite of tandospirone, formed through N-dealkylation.[1] It

contributes to the overall pharmacological profile of tandospirone administration.

Pharmacokinetic Parameters
Parameter

Value (in rats, following intragastric
administration of tandospirone)

t₁/₂ 3–5 hours

AUC(₀-∞)
Approximately 16.38-fold higher than that of

tandospirone

Receptor Binding Affinity
1-PP shows a different receptor binding profile compared to the parent drug, with a higher

affinity for α₂-adrenergic receptors.[1]
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Receptor Binding Affinity

α₂-adrenergic High

Serotonin₁ₐ Low

Serotonin₂ Low

α₁-adrenergic Low

Benzodiazepine Low

Experimental Protocols
HPLC-MS/MS Method for the Determination of
Tandospirone and 1-PP
A sensitive and selective HPLC-MS/MS method has been established for the simultaneous

determination of tandospirone and its major active metabolite, 1-PP, in biological matrices.[1]

Sample Preparation

HPLC Separation MS/MS Detection

Plasma Sample Liquid-Liquid Extraction

C18 Column Electrospray Ionization (ESI)Acetonitrile-Water
(0.2% Formic Acid) Tandem Mass Spectrometer

Click to download full resolution via product page

Caption: Workflow for HPLC-MS/MS analysis of Tandospirone and 1-PP.

Instrumentation:

Chromatography System: High-Performance Liquid Chromatography (HPLC) system.
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Mass Spectrometer: Tandem mass spectrometer.

Ion Source: Electrospray Ionization (ESI).

Column: C18 analytical column (e.g., CAPCELL PAK C18, 5 μm, 2.0 mm I.D. × 50 mm).[1]

Chromatographic Conditions:

Mobile Phase: A binary gradient of acetonitrile and water containing 0.2% formic acid.[1]

Flow Rate: 0.4 mL/min.[1]

Column Temperature: 40°C.[1]

Injection Volume: 10 μL.[1]

Sample Preparation:

Method: Liquid-liquid extraction is a common method for extracting the analytes from plasma

samples.

Signaling Pathways
The primary pharmacological effect of tandospirone is mediated through its interaction with the

5-HT₁ₐ receptor, a G-protein coupled receptor.
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Caption: Simplified 5-HT1A receptor signaling pathway for Tandospirone.

As a partial agonist, tandospirone binds to and activates the 5-HT₁ₐ receptor, but with a lower

intrinsic activity than the endogenous ligand, serotonin. This activation leads to the inhibition of
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adenylyl cyclase, a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels,

and subsequent downstream effects on protein kinase A (PKA) and ion channel activity,

ultimately resulting in neuronal hyperpolarization and a reduction in neuronal firing rate. This

modulation of the serotonergic system is believed to underlie its anxiolytic and antidepressant

effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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